Adenosine triphosphate adenosine monophosphate adenosine monophosphate
Overview
Description
Adenosine triphosphate adenosine monophosphate adenosine monophosphate, also known as Adenosine triphosphate adenosine monophosphate adenosine monophosphate, is a useful research compound. Its molecular formula is C30H40N15O25P5 and its molecular weight is 1165.6 g/mol. The purity is usually 95%.
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properties
CAS RN |
65954-93-0 |
|---|---|
Product Name |
Adenosine triphosphate adenosine monophosphate adenosine monophosphate |
Molecular Formula |
C30H40N15O25P5 |
Molecular Weight |
1165.6 g/mol |
IUPAC Name |
[[(2R,3R,5R)-5-(6-aminopurin-9-yl)-4-[[(2R,3R,4R,5R)-5-(6-aminopurin-9-yl)-4-[[(2R,3S,4R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-3-hydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-3-hydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] phosphono hydrogen phosphate |
InChI |
InChI=1S/C30H40N15O25P5/c31-22-13-25(37-4-34-22)43(7-40-13)28-19(49)16(46)10(64-28)1-61-72(53,54)67-20-17(47)11(65-29(20)44-8-41-14-23(32)35-5-38-26(14)44)2-62-73(55,56)68-21-18(48)12(3-63-74(57,58)70-75(59,60)69-71(50,51)52)66-30(21)45-9-42-15-24(33)36-6-39-27(15)45/h4-12,16-21,28-30,46-49H,1-3H2,(H,53,54)(H,55,56)(H,57,58)(H,59,60)(H2,31,34,37)(H2,32,35,38)(H2,33,36,39)(H2,50,51,52)/t10-,11-,12-,16-,17-,18-,19-,20-,21?,28?,29-,30-/m1/s1 |
InChI Key |
RTAGLZBJCCVJET-MFSXEPBNSA-N |
Isomeric SMILES |
C1=NC(=C2C(=N1)N(C=N2)[C@H]3[C@@H]([C@@H]([C@H](O3)COP(=O)(O)OC4[C@@H]([C@H](O[C@H]4N5C=NC6=C(N=CN=C65)N)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O)O)OP(=O)(O)OC[C@@H]7[C@H]([C@H](C(O7)N8C=NC9=C(N=CN=C98)N)O)O)N |
SMILES |
C1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)COP(=O)(O)OC4C(C(OC4N5C=NC6=C(N=CN=C65)N)COP(=O)(O)OC7C(C(OC7N8C=NC9=C(N=CN=C98)N)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O)O)O)O)N |
Canonical SMILES |
C1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)COP(=O)(O)OC4C(C(OC4N5C=NC6=C(N=CN=C65)N)COP(=O)(O)OC7C(C(OC7N8C=NC9=C(N=CN=C98)N)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O)O)O)O)N |
synonyms |
adenosine triphosphate adenosine monophosphate adenosine monophosphate PPAPAPA PPPA(1)'P(5)'A(2)'P(5)'A pppA2'-5'A2'-5'A pppA2'p5'A2'p5'A |
Origin of Product |
United States |
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